Cas no 1807279-06-6 (3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride
• CAS No: 1807279-06-6
• MF: C₈H₄ClF₂NO₃S₂
• MW: 299.702065467834
• CID: 4960962
• Update Time: 2025-06-13

3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H4ClF2NO3S2/c9-17(13,14)7-5(16)2-1-4(3-12)6(7)15-8(10)11/h1-2,8,16H
• InChI Key： ICRCZFLILWPKJH-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C#N)C=1OC(F)F)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5

Additional information on 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride

Comprehensive Overview of 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride (CAS No. 1807279-06-6)

3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride (CAS No. 1807279-06-6) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique cyano and difluoromethoxy functional groups, plays a pivotal role in the development of advanced bioactive molecules. Its molecular structure, which includes a mercapto group and a sulfonyl chloride moiety, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers and pharmaceutical companies are increasingly focusing on fluorine-containing intermediates to improve the efficacy of small-molecule drugs. This compound, with its difluoromethoxy group, is particularly valuable in the design of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapy.

The sulfonyl chloride group in 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride (CAS No. 1807279-06-6) enables efficient cross-coupling reactions, making it a preferred choice for peptide modification and bioconjugation. Its reactivity with amines and thiols facilitates the synthesis of sulfonamides and disulfides, which are critical in proteomics and chemical biology. This versatility has led to its adoption in high-throughput screening and combinatorial chemistry, where rapid molecular diversification is essential.

From an industrial perspective, 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride is synthesized through a multi-step process involving electrophilic aromatic substitution and nucleophilic displacement. The compound's high purity and stability under controlled conditions make it suitable for large-scale production. Manufacturers emphasize quality control to meet the stringent requirements of GMP compliance, ensuring its applicability in clinical research and regulatory submissions.

Environmental and sustainability considerations are also shaping the use of 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride. The green chemistry movement has prompted innovations in solvent-free synthesis and catalytic methods to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

In summary, 3-Cyano-2-difluoromethoxy-6-mercaptobenzenesulfonyl chloride (CAS No. 1807279-06-6) is a cornerstone in modern medicinal chemistry and material science. Its unique structural features and reactivity profile make it indispensable for innovative drug design and functional material development. As research continues to explore its potential, this compound is poised to play a transformative role in addressing global health challenges and advancing sustainable technologies.